Cas no 122019-71-0 (ethyl 5-(trifluoromethyl)-1,3-oxazole-4-carboxylate)

ethyl 5-(trifluoromethyl)-1,3-oxazole-4-carboxylate structure
122019-71-0 structure
Product Name:ethyl 5-(trifluoromethyl)-1,3-oxazole-4-carboxylate
CAS No:122019-71-0
MF:C7H6F3NO3
MW:209.12265253067
CID:2617855
PubChem ID:72212390
Update Time:2025-04-21

ethyl 5-(trifluoromethyl)-1,3-oxazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • ethyl 5-(trifluoromethyl)-1,3-oxazole-4-carboxylate
    • DB-385439
    • SCHEMBL17859551
    • AT13886
    • Ethyl 5-(trifluoromethyl)-4-oxazolecarboxylate
    • 4-carbethoxy-5-trifluoromethyloxazole
    • ETHYL 5-(TRIFLUOROMETHYL)OXAZOLE-4-CARBOXYLATE
    • 122019-71-0
    • AB68725
    • Inchi: 1S/C7H6F3NO3/c1-2-13-6(12)4-5(7(8,9)10)14-3-11-4/h3H,2H2,1H3
    • InChI Key: VHEJZKRMHIXKDC-UHFFFAOYSA-N
    • SMILES: FC(C1=C(C(=O)OCC)N=CO1)(F)F

Computed Properties

  • Exact Mass: 209.02997754Da
  • Monoisotopic Mass: 209.02997754Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 219
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 52.3Ų
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